Cas no 501-28-0 (2-amino-3-(1H-imidazol-5-yl)propan-1-ol)
501-28-0 structure
Product Name:2-amino-3-(1H-imidazol-5-yl)propan-1-ol
2-amino-3-(1H-imidazol-5-yl)propan-1-ol Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-propanol,b-amino-
- 2-Amino-3-(1H-imidazol-4-yl)-1-propanol
- 1H-imidazole-4-propanol, beta-amino-
- 2-Amino-3-(1H-imidazol-4-yl)propan-1-ol
- beta-Amino-1H-imidazole-5-propanol
- 2-amino-3-(1H-imidazol-5-yl)propan-1-ol
- SCHEMBL65204
- EN300-170663
- 2-Amino-3-(1H-imidazol-4-yl)-1-propanol hydrochloride
- Q50318272
- CS-0055745
- NCI60_004839
- D250F7D9-1B8A-4CEA-BEC9-2C655A4BD9B3
- NCIOpen2_004052
- AKOS006222285
- histidinol
- NSC611347
- 501-28-0
- DTXSID70880033
- CHEMBL2007999
- DL-Histidinol Dihydrochloride
- ZQISRDCJNBUVMM-UHFFFAOYSA-N
- CCRIS 555
- NCI60_041634
- 1H-Imidazole-5-propanol, .beta.-amino-, (.beta.S)-
-
- Inchi: 1S/C6H11N3O/c7-5(3-10)1-6-2-8-4-9-6/h2,4-5,10H,1,3,7H2,(H,8,9)
- InChI Key: ZQISRDCJNBUVMM-UHFFFAOYSA-N
- SMILES: OCC(CC1=CN=CN1)N
Computed Properties
- Exact Mass: 141.09033
- Monoisotopic Mass: 141.090212
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 3
- Complexity: 99
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 74.9
- XLogP3: -1.2
Experimental Properties
- Density: 1.261±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 192.5-195.5 ºC
- Boiling Point: 455.5°Cat760mmHg
- Flash Point: 229.3°C
- Refractive Index: 1.594
- Solubility: Soluble (683 g/l) (25 º C),
- PSA: 74.93
- LogP: -0.02790
2-amino-3-(1H-imidazol-5-yl)propan-1-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM330803-5g |
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 95%+ | 5g |
$115 | 2024-07-16 | |
| Chemenu | CM330803-10g |
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 95%+ | 10g |
$222 | 2024-07-16 | |
| Chemenu | CM330803-5g |
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 95%+ | 5g |
$150 | 2021-08-18 | |
| Chemenu | CM330803-10g |
2-Amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 95%+ | 10g |
$360 | 2021-08-18 | |
| Enamine | EN300-170663-0.05g |
2-amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 0.05g |
$587.0 | 2023-09-20 | ||
| Enamine | EN300-170663-0.1g |
2-amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 0.1g |
$615.0 | 2023-09-20 | ||
| Enamine | EN300-170663-0.25g |
2-amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 0.25g |
$642.0 | 2023-09-20 | ||
| Enamine | EN300-170663-0.5g |
2-amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 0.5g |
$671.0 | 2023-09-20 | ||
| Enamine | EN300-170663-1.0g |
2-amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 1g |
$0.0 | 2023-06-06 | ||
| Enamine | EN300-170663-2.5g |
2-amino-3-(1H-imidazol-5-yl)propan-1-ol |
501-28-0 | 2.5g |
$1370.0 | 2023-09-20 |
2-amino-3-(1H-imidazol-5-yl)propan-1-ol Related Literature
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
-
Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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